4-(1-methyl-1H-imidazol-2-yl)-1-[4-(2-methyl-2H-tetrazol-5-yl)benzoyl]piperidine

• IUPAC Name: [4-(1-methylimidazol-2-yl)piperidin-1-yl]-[4-(2-methyltetrazol-5-yl)phenyl]methanone
• InChI: InChI=1S/C18H21N7O/c1-23-12-9-19-17(23)14-7-10-25(11-8-14)18(26)15-5-3-13(4-6-15)16-20-22-24(2)21-16/h3-6,9,12,14H,7-8,10-11H2,1-2H3
• InChI Key: UVJVVOGKQBNPPQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C2CCN(CC2)C(=O)C3=CC=C(C=C3)C4=NN(N=N4)C
• Molecular Formula: C18H21N7O
• Molecular Weight: 351.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 4-(1-Methyl-1H-imidazol-2-yl)-1-[4-(2-methyl-2H-tetrazol-5-yl)benzoyl]piperidine often involves multi-step chemical processes. For instance, novel compounds have been synthesized through reactions involving nucleophilic addition and subsequent reactions with various reagents under controlled conditions (Ahmed, Molvi, & Khan, 2017). These processes highlight the complex nature of synthesizing such compounds, requiring precise control over reaction conditions to achieve the desired product.

Molecular Structure Analysis

The molecular structure of related compounds has been extensively studied, providing insights into their three-dimensional conformation and intermolecular interactions. X-ray diffraction studies, for example, have been used to determine the crystal structures of compounds, revealing details such as bond lengths, angles, and molecular geometry (Kuleshova & Khrustalev, 2000). These studies are crucial for understanding how molecular structure influences the chemical and physical properties of the compound.

Chemical Reactions and Properties

The compound and its derivatives undergo various chemical reactions, highlighting their reactivity and potential for chemical modification. For instance, reactions with different reagents can lead to the formation of novel derivatives with diverse chemical structures and properties. These reactions are important for exploring the chemical versatility of the compound and for synthesizing new materials with specific characteristics.

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystallinity, are influenced by their molecular structure. Analytical techniques like IR, NMR, and Mass Spectroscopy provide detailed information on these properties, offering insights into the compound's stability, reactivity, and suitability for various applications.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards other chemical species, are key to understanding the compound's behavior in chemical reactions. Studies have shown that modifications to the molecular structure can significantly alter these properties, affecting the compound's overall chemical behavior and its interactions with other molecules.